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Compound of Interest

Compound Name: Br-2PACz

CAS No.: 2762888-11-7

Cat. No.: B15995548

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Br-2PACz, chemically known as (2-(3,6-dibromo-9H-carbazol-9-yl)ethyl)phosphonic acid, is a

self-assembled monolayer (SAM) material that has garnered significant attention in the field of

materials science, particularly for its application in enhancing the performance and stability of

perovskite and organic solar cells. Its unique molecular structure, featuring an electron-rich

carbazole core and a phosphonic acid anchoring group, allows for the formation of a uniform

and dense monolayer on conductive substrates like indium tin oxide (ITO). This application

note provides a detailed overview of Br-2PACz, its mechanism of action in photovoltaic

devices, and protocols for its application.

Mechanism of Action
In the context of photovoltaic devices, Br-2PACz primarily functions as a hole transport layer

(HTL). The phosphonic acid group of Br-2PACz chemically bonds to the metal oxide surface of

the transparent conductive electrode (e.g., ITO), forming an ordered, self-limiting monolayer.

This process modifies the electronic properties of the electrode surface.
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The primary roles of the Br-2PACz monolayer include:

Enhanced Hole Extraction: The carbazole-based structure of Br-2PACz facilitates the

efficient extraction of holes from the active layer of the solar cell to the anode.

Improved Energy Level Alignment: The presence of the Br-2PACz monolayer can favorably

adjust the work function of the electrode, leading to better energy level alignment with the

active layer and reducing the energy barrier for hole injection.

Defect Passivation: The bromine atoms on the carbazole unit can passivate defects at the

interface between the HTL and the perovskite active layer, which helps to suppress non-

radiative recombination of charge carriers.

Reduced Recombination: By creating a more selective contact for holes and passivating

defects, Br-2PACz helps to minimize charge recombination at the interface, a major loss

mechanism in solar cells.

The logical workflow for the function of Br-2PACz as a hole transport layer in a solar cell can

be visualized as follows:
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Diagram of Br-2PACz application and function in a photovoltaic device.

Quantitative Data Summary
The application of Br-2PACz as a hole transport layer has demonstrated significant

improvements in the performance of solar cells. The following table summarizes key
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performance parameters from studies utilizing Br-2PACz in comparison to the more

conventional HTL, PEDOT:PSS.

Performance
Parameter

Br-2PACz based
Device

PEDOT:PSS based
Device

Reference

Power Conversion

Efficiency (PCE)
19.51% 16.33% [1]

Long-term Stability

(shelf-life)

Maintained 80% of

initial efficiency after

4224 hours

- [1]

Operational Stability

Maintained 80% of

initial efficiency after

230 hours of

continuous

illumination

Dropped below 80%

of initial efficiency

after 72 hours

[2]

Background Charge-

Carrier Density
1.27 x 10¹⁶ cm⁻³ 1.73 x 10¹⁶ cm⁻³ [3]

Experimental Protocols
Preparation of Br-2PACz Solution
Materials:

Br-2PACz powder

Ethanol (or other suitable solvent)

Ultrasonic bath

Magnetic stirrer and stir bar

Volumetric flask

Protocol:
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Weigh the desired amount of Br-2PACz powder in a clean, dry vial.

Add the calculated volume of ethanol to achieve the desired concentration (e.g., 1 mM).

Sonicate the mixture for 15-30 minutes to aid in dissolution.

If necessary, gently stir the solution using a magnetic stirrer until the powder is completely

dissolved.

Filter the solution through a 0.22 µm PTFE filter before use to remove any particulate matter.

Deposition of Br-2PACz by Spin Coating
Materials:

Prepared Br-2PACz solution

Substrate (e.g., ITO-coated glass)

Spin coater

Hotplate

Nitrogen or argon gas source (for inert atmosphere, optional)

Pipette

Protocol:

Ensure the substrate is thoroughly cleaned. A typical cleaning procedure involves sequential

sonication in detergent, deionized water, acetone, and isopropanol, followed by drying with a

nitrogen gun and UV-ozone treatment.

Place the cleaned substrate on the chuck of the spin coater.

Dispense a sufficient amount of the Br-2PACz solution (e.g., 100 µL) onto the center of the

substrate.

Start the spin coating program. A typical two-step program is:
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Step 1: 1000 rpm for 10 seconds (for spreading)

Step 2: 3000 rpm for 30 seconds (for uniform coating)

After spin coating, transfer the substrate to a hotplate and anneal at 100°C for 10 minutes.[1]

Allow the substrate to cool down to room temperature before proceeding with the deposition

of the subsequent layers of the solar cell.

Deposition of Br-2PACz by Liquid-Phase Immersion
Materials:

Prepared Br-2PACz solution

Substrate (e.g., ITO-coated glass)

Beaker or petri dish

Tweezers

Oven or hotplate

Nitrogen or argon gas source

Protocol:

Clean the substrate as described in the spin coating protocol.

Pour the Br-2PACz solution into a clean beaker or petri dish, ensuring the volume is

sufficient to fully immerse the substrate.

Using tweezers, carefully immerse the substrate into the solution.

Allow the substrate to remain in the solution for a specific duration (e.g., 30 minutes). This

time can be optimized for desired monolayer formation.

After immersion, carefully remove the substrate from the solution.
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Rinse the substrate with fresh solvent (e.g., ethanol) to remove any non-adsorbed

molecules.

Dry the substrate using a stream of nitrogen or argon gas.

Anneal the substrate on a hotplate or in an oven at 100°C for 10 minutes.

Allow the substrate to cool to room temperature.

The following diagram illustrates the experimental workflow for fabricating a solar cell device

incorporating a Br-2PACz hole transport layer.
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Experimental workflow for solar cell fabrication with a Br-2PACz HTL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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